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Compound of Interest

Compound Name: Tris(4-chlorophenyl)phosphine

Cat. No.: B071986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tris(4-chlorophenyl)phosphine, a

significant organophosphorus compound utilized in various scientific domains. This document

details its fundamental chemical properties, synthesis, and analytical characterization, with a

focus on its applications in chemical research and drug development.

Core Molecular Data
Tris(4-chlorophenyl)phosphine, a chlorinated aromatic phosphine, is a solid at room

temperature. Its key molecular and physical properties are summarized below, providing a

foundational understanding of its chemical identity.
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Property Value Reference

Molecular Weight 365.62 g/mol [1][2]

Molecular Formula C₁₈H₁₂Cl₃P [2]

Linear Formula (ClC₆H₄)₃P [1]

CAS Number 1159-54-2 [1][2]

EC Number 214-596-7 [1]

MDL Number MFCD00013639 [1]

Purity ≥97% [2]

Synthesis and Experimental Protocols
The synthesis of Tris(4-chlorophenyl)phosphine typically involves the reaction of phosphorus

trichloride with a Grignard reagent derived from 1-bromo-4-chlorobenzene. A generalized

experimental workflow for its synthesis is outlined below.

General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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